Cas no 35959-05-8 (3-Hydroxy-11-ursen-28,13-olide)

3-Hydroxy-11-ursen-28,13-olide Properties

Names and Identifiers

• 3-Hydroxy-11-ursen-28,13-olide
• 3β-Hydroxyurs-11-en-28,13-olide
• Ehretiolide
• 3beta-Hydroxy-urs-11-en 28,13-lactone
• [ "11", "12-Dehydroursolic acid lactone" ]
• A874489
• CHEBI:181993
• 35959-05-8
• 10-Hydroxy-4,5,9,9,13,19,20-heptamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-23-one
• A-Hydroxyurs-11-en-28,13
• 3
• A-olide
• 3beta-Hydroxyurs-11-en-13(28)-olide
• CS-0017668
• 3beta-hydroxyurs-11-en-28,13beta-olide
• CHEMBL3138627
• (1S,4S,5R,8R,10S,13S,14R,17S,18R,19S,20R)-10-hydroxy-4,5,9,9,13,19,20-heptamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-23-one
• HY-N1814
• AKOS040761094
• Ursolic acid lactone
• 11
• (1S,4S,5R,8R,10S,13S,14R,17S,18R,19S,20R)-10-hydroxy-4,5,9,9,13,19,20-heptamethyl-24-oxahexacyclo(15.5.2.01,18.04,17.05,14.08,13)tetracos-15-en-23-one
• +Expand

• InChIKey： UVBLDLGZDSGCSN-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H46O3/c1-18-8-14-29-17-16-28(7)27(6)13-9-20-25(3,4)22(31)11-12-26(20,5)21(27)10-15-30(28,33-24(29)32)23(29)19(18)2/h10,15,18-23,31H,8-9,11-14,16-17H2,1-7H3/t18-,19+,20+,21-,22+,23-,26+,27-,28+,29+,30+/m1/s1
• SMILES： CC1CCC23CCC4(C5(CCC6C(C(CCC6(C5C=CC4(C2C1C)OC3=O)C)O)(C)C)C)C

Computed Properties

• Exact Mass: 454.34500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 454.34469533g/mol
• Heavy Atom Count: 33
• Complexity: 922
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 6.54020
• PSA: 46.53000
• Boiling Point: 563.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.5 mmHg at 25°C
• Flash Point: 212.4±22.9 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3